molecular formula C12H8FNO2 B8712596 4-Fluoro-3-nitro-1,1'-biphenyl

4-Fluoro-3-nitro-1,1'-biphenyl

Cat. No. B8712596
M. Wt: 217.20 g/mol
InChI Key: FCHZACFMGHJGEE-UHFFFAOYSA-N
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Description

4-Fluoro-3-nitro-1,1'-biphenyl is a useful research compound. Its molecular formula is C12H8FNO2 and its molecular weight is 217.20 g/mol. The purity is usually 95%.
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properties

Product Name

4-Fluoro-3-nitro-1,1'-biphenyl

Molecular Formula

C12H8FNO2

Molecular Weight

217.20 g/mol

IUPAC Name

1-fluoro-2-nitro-4-phenylbenzene

InChI

InChI=1S/C12H8FNO2/c13-11-7-6-10(8-12(11)14(15)16)9-4-2-1-3-5-9/h1-8H

InChI Key

FCHZACFMGHJGEE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=C(C=C2)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Tetrakis(triphenylphosphine)palladium (0.8 g) was added to a mixture of 3.1 g of benzeneboronic acid, 5 g of 5-bromo-2-fluoronitrobenzene and 22 ml of 2M aqueous sodium carbonate in 50 ml of toluene and 50 ml of ethanol. The mixture was refluxed for 2 hours, concentrated, and the residue extracted twice with ethyl acetate. The ethyl acetate layer was washed with water and brine, dried, and concentrated to give a yellow oil. The oil was chromatographed on silica gel (5% ethyl acetate in hexane) to give 4.75 g (96%) of 4-fluoro-3-nitrobiphenyl as a yellow oil.
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Synthesis routes and methods II

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4-Fluoro-3-nitrobiphenyl (1e) was prepared analogously from 1g and phenylboronic acid.
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Synthesis routes and methods III

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Dioxane is added under a nitrogen atmosphere to a mixture of 4-bromo-1-fluoro-2-nitrobenzene (220 mg, 1.00 mmol), benzeneboronic acid (143 mg, 1.20 mmol), potassium phosphate (636 mg, 3.00 mmol) and Tetrakis(triphenylphosphine)-palladium(0) (55 mg, 0.05 mmol). The reaction may be heated to an appropriate temperature such as 90° C., stirred for an appropriate time, such as overnight, and filtered. The filtrate may be concentrated and purified by Biotage column chromatography to give 4-fluoro-3-nitrobiphenyl (200 mg).
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